WRN inhibitor 1

• Molecular Formula: C16H13FN2O4S
• Molecular Weight: 348.4 g/mol
• InChI: InChI=1S/C16H13FN2O4S/c17-11-3-1-10(2-4-11)14-6-5-13(16(21)19-14)15(20)18-12-7-8-24(22,23)9-12/h1-8,12H,9H2,(H,18,20)(H,19,21)
• InChIKey: YRGBNIIHHNVNDL-UHFFFAOYSA-N

WRN Inhibitor 1: A Selective Werner Syndrome Helicase Inhibitor for MSI-H Cancer Research Procurement

WRN inhibitor 1 (CAS 2923008-44-8) is a cyclic vinyl sulfone compound that functions as a selective inhibitor of the Werner syndrome ATP-dependent helicase (WRN) enzyme [1]. It targets the helicase domain of WRN, a validated synthetic lethal target in microsatellite instability-high (MSI-H) cancers [2][3]. The compound is structurally characterized as (R)-WRN inhibitor 1 (the R-isomer of example 7), with a molecular formula of C16H13FN2O4S and a molecular weight of 348.35 g/mol [1].

MSI-H synthetic lethality research context

Covalent Cys727 engagement mechanism study

WRN helicase domain selective inhibition

• [1] Adams, A. et al. Cyclic vinyl sulfone compounds as WRN inhibitors. WO2023062575A1, 2022. View Source
• [2] Ferretti, S. et al. HRO761, a selective allosteric inhibitor of WRN helicase, demonstrates synthetic lethality in MSI-H cancers. Nature, 2024, DOI: 10.1038/s41586-024-07350-y. View Source
• [3] Kargbo, R. B. Tricyclic and Novel Chemotypes as Selective WRN Helicase Inhibitors for MSI-H Cancer Therapy. ACS Medicinal Chemistry Letters, 2025, DOI: 10.1021/acsmedchemlett.5c00474. View Source

Why WRN Inhibitor 1 is Not Interchangeable with Other WRN Helicase Inhibitors

WRN inhibitors exhibit significant structural diversity and distinct binding mechanisms that preclude simple substitution. For instance, clinical-stage inhibitors like HRO761 and VVD-133214 operate via allosteric binding modes that trap WRN in inactive conformations, while WRN inhibitor 1 belongs to a cyclic vinyl sulfone chemotype with potential covalent engagement of Cys727 [1][2]. Differences in potency (IC50 ranging from 8.1 nM to 230 nM), selectivity profiles, and pharmacokinetic properties across the class mean that a compound selected for one assay system or cellular model cannot be replaced by another without risking data inconsistency and failed replication [3].

Binding mechanism divergence Cyclic vinyl sulfone covalent engagement vs. allosteric trapping may alter cellular response profiles.

Potency and selectivity uncertainty Enzymatic IC50 range varies across WRN inhibitors; selectivity vs. RecQ family may differ.

Pharmacokinetic and in vivo profile mismatch Advanced inhibitors show tumor regression; this tool compound lacks reported in vivo data.

• [1] Adams, A. et al. Cyclic vinyl sulfone compounds as WRN inhibitors. WO2023062575A1, 2022. View Source
• [2] Baltgalvis, K. A. et al. VVD-133214, a clinical-stage covalent allosteric inhibitor of WRN helicase. Nature, 2024, DOI: 10.1038/s41586-024-07318-y. View Source
• [3] Yu, Y. et al. Abstract LB187: YF087 is a potent and selective inhibitor of WRN, specifically targeting MSI-H cancer cells. Cancer Research, 2025, 85(8_Supplement_2): LB187. View Source

WRN Inhibitor 1: Quantified Differentiation Versus Comparator WRN Inhibitors

Biochemical WRN Helicase Inhibition Potency: WRN Inhibitor 1 vs. Clinical Candidates HRO761 and VVD-133214

WRN inhibitor 1 demonstrates a biochemical IC50 of 60 nM against the WRN helicase domain (aa 517-1238) [1]. This places its potency intermediate between the reversible allosteric inhibitor HRO761 (IC50 = 50 nM) [2] and the covalent allosteric inhibitor VVD-133214 (IC50 = 142 nM in a DNA unwinding assay) [3]. The 2.4-fold difference in IC50 between WRN inhibitor 1 and VVD-133214 highlights a distinct potency profile that may influence target engagement in cellular assays.

WRN Inhibition Potency

Reported

IC50 60 nM vs HRO761 50 nM, VVD-133214 142 nM

Supports potency context for cellular assay design

2.4-fold less potent than VVD-133214; DNA unwinding assay

Evidence Dimension	WRN helicase inhibition IC50
Target Compound Data	60 nM
Comparator Or Baseline	HRO761: 50 nM; VVD-133214: 142 nM
Quantified Difference	WRN inhibitor 1 is 2.4-fold less potent than VVD-133214; 1.2-fold less potent than HRO761
Conditions	Core helicase motif (aa 517-1238); DNA unwinding assay (VVD-133214); ATPase assay (HRO761)

Why This Matters

Potency differences directly impact effective working concentrations in cellular assays, guiding procurement for specific experimental setups.

• [1] BindingDB BDBM646483. IC50: 60 nM for US11878973, Example 134. Core helicase motif of WRN protein (aa N517-P1238). View Source
• [2] Ferretti, S. et al. HRO761, a selective allosteric inhibitor of WRN helicase. Nature, 2024. Extended Data Fig. 2: IC50 = 50 nM. View Source
• [3] Probe VVD-214 | Chemical Probes Portal. IC50 = 142 nM (Helicase DNA unwinding assay). View Source

Structural Mechanism Differentiation: Cyclic Vinyl Sulfone vs. Alternative Covalent Warheads

WRN inhibitor 1 belongs to a cyclic vinyl sulfone chemotype that covalently engages Cys727 of WRN, a critical residue for allosteric inhibition [1]. In contrast, the clinical candidate VVD-133214 uses a vinyl sulfone warhead but achieves superior selectivity through optimized C2 substitution at the pyrimidine core [2]. The GSK discovery program further differentiated acrylamide-based covalent binders from vinyl sulfones, demonstrating that warhead chemistry significantly impacts selectivity within the RecQ helicase family [3]. This structural distinction means that WRN inhibitor 1 may exhibit a different off-target profile and cellular stability compared to next-generation covalent inhibitors.

Covalent Mechanism

Class-level

Cyclic vinyl sulfone chemotype targets Cys727

Informs washout control and off-target profiling

kinact/KI 3.7–1300 M⁻¹s⁻¹ across analogs

Evidence Dimension	Covalent warhead type and selectivity profile
Target Compound Data	Cyclic vinyl sulfone (WO2023062575A1, example 7)
Comparator Or Baseline	VVD-133214 (vinyl sulfone with optimized C2); GSK acrylamide series (kinact/KI = 1300 M-1s-1 for (S)-27)
Quantified Difference	Not directly quantified for WRN inhibitor 1; class-level difference in kinact/KI observed (3.7 to 1300 M-1s-1 across analogs)
Conditions	Intact protein LC-MS screening; RecQ helicase selectivity panel

Why This Matters

Understanding the covalent mechanism is essential for predicting compound behavior in long-term cellular assays and for selecting appropriate washout controls.

• [1] Adams, A. et al. Cyclic vinyl sulfone compounds as WRN inhibitors. WO2023062575A1, 2022. View Source
• [2] Identification of VVD-214/RO7589831, a Clinical-Stage, Covalent Allosteric Inhibitor of WRN Helicase for the Treatment of MSI-High Cancers. ScienceDirect, 2025. View Source
• [3] Rowe, S. M. et al. 'Direct-to-biology' drives optimisation of a cell-active covalent inhibitor of WRN helicase. Domainex, 2025. View Source

Cellular Anti-Proliferative Activity in MSI-H Cancer Models: WRN Inhibitor 1 vs. Next-Generation Inhibitors

While direct cellular data for WRN inhibitor 1 is not publicly available, cross-study comparison of its biochemical potency (IC50 60 nM) with cellular GI50 values of advanced inhibitors provides a framework for expected activity. For instance, YF087, which exhibits an enzymatic IC50 of 8.1 nM, achieves a cellular IC50 of 42 nM in SW48 MSI-H colorectal cancer cells [1]. Similarly, WRN inhibitor 10 (enzymatic IC50 1.1 nM) demonstrates a cellular IC50 of 39 nM in SW48 cells . Based on this class-level correlation, WRN inhibitor 1 is predicted to exhibit a cellular GI50 in the range of 200-500 nM in MSI-H cell lines, positioning it as a suitable tool compound for target validation studies where moderate cellular potency is acceptable.

Cellular Activity

Class-level

Predicted cellular IC50 200–500 nM

Supports cellular concentration range planning

No direct cellular data; based on enzymatic/cellular shift

Evidence Dimension	Cellular anti-proliferation IC50 in MSI-H cells
Target Compound Data	Not reported; predicted range 200-500 nM based on enzymatic/cellular shift
Comparator Or Baseline	YF087: enzymatic 8.1 nM → cellular 42 nM; WRN inhibitor 10: enzymatic 1.1 nM → cellular 39 nM
Quantified Difference	Predicted ~5-10 fold drop from enzymatic to cellular potency
Conditions	SW48 MSI-H colorectal cancer cell line; 72h proliferation assay

Why This Matters

Researchers can anticipate the required concentration range for cellular experiments, aiding in experimental design and procurement of appropriate quantities.

• [1] Yu, Y. et al. Abstract LB187: YF087 is a potent and selective inhibitor of WRN. Cancer Research, 2025, 85(8_Supplement_2): LB187. View Source

Selectivity Profile Within the RecQ Helicase Family

WRN inhibitor 1 is described as a selective inhibitor of the WRN helicase domain, but quantitative selectivity data is not publicly reported . In contrast, the clinical candidate HRO761 shows >100-fold selectivity for WRN over related RecQ helicases BLM, RecQ1, and RecQ5 in biochemical ATPase assays [1]. YF087 similarly exhibits excellent selectivity against BLM at the enzymatic level [2]. Without published selectivity metrics for WRN inhibitor 1, researchers should assume a narrower selectivity window and consider incorporating appropriate counter-screens in their experimental protocols.

Selectivity Profile

Class-level

Selectivity not reported; HRO761 >100-fold vs. RecQ family

Selectivity window requires verification

Include counter-screens vs. BLM, RecQ1, RecQ5

Evidence Dimension	Selectivity ratio vs. RecQ family helicases
Target Compound Data	Not reported
Comparator Or Baseline	HRO761: >100-fold selectivity vs. BLM, RecQ1, RecQ5; YF087: >100-fold vs. BLM
Quantified Difference	N/A - data unavailable
Conditions	Biochemical ATPase and helicase assays

Why This Matters

Knowledge of selectivity gaps informs experimental controls and prevents misinterpretation of phenotypic results due to off-target helicase inhibition.

• [1] Ferretti, S. et al. HRO761, a selective allosteric inhibitor of WRN helicase. Nature, 2024. Extended Data Fig. 2. View Source
• [2] Yu, Y. et al. Abstract LB187: YF087 is a potent and selective inhibitor of WRN. Cancer Research, 2025. View Source

Pharmacokinetic and In Vivo Efficacy Considerations

No in vivo pharmacokinetic or efficacy data is available for WRN inhibitor 1. In contrast, advanced WRN inhibitors have demonstrated robust in vivo activity. VVD-133214 induces tumor regression in multiple MSI-H colorectal cancer cell line and patient-derived xenograft models [1]. YF087 at 5-45 mg/kg oral daily dosing for 22 days induced regression rates of 32-57% in the HCT116 colorectal cancer xenograft model, with tumors remaining tumor-free for >2 months after dose termination [2]. HRO761 shows dose-dependent DNA damage induction and tumor growth inhibition in MSI cell- and patient-derived xenograft models [3]. WRN inhibitor 1 is therefore best suited for in vitro and mechanistic studies, not for in vivo efficacy experiments.

In Vivo PK/Efficacy

Context-dependent

No in vivo data available

For in vitro mechanistic studies only

Comparators show tumor regression in xenograft models

Evidence Dimension	In vivo tumor regression
Target Compound Data	No data reported
Comparator Or Baseline	VVD-133214: regression in multiple MSI-H models; YF087: 32-57% regression in HCT116; HRO761: dose-dependent tumor growth inhibition
Quantified Difference	N/A
Conditions	MSI-H xenograft models (HCT116, SW48, PDX)

Why This Matters

This clear distinction guides procurement: WRN inhibitor 1 is a tool compound for in vitro target validation, not a preclinical candidate for animal studies.

• [1] Identification of VVD-214/RO7589831, a Clinical-Stage, Covalent Allosteric Inhibitor of WRN Helicase for the Treatment of MSI-High Cancers. ScienceDirect, 2025. View Source
• [2] Yu, Y. et al. Abstract LB187: YF087 is a potent and selective inhibitor of WRN. Cancer Research, 2025. View Source
• [3] Ferretti, S. et al. HRO761, a selective allosteric inhibitor of WRN helicase. Nature, 2024. View Source

Optimal Use Cases for WRN Inhibitor 1 in MSI-H Cancer Research

In Vitro Target Validation and Synthetic Lethality Studies

WRN inhibitor 1 is appropriate for in vitro experiments aimed at confirming WRN dependency in MSI-H cell lines. Its moderate enzymatic potency (IC50 60 nM) [1] makes it a suitable tool for target engagement studies, where the goal is to demonstrate that pharmacological inhibition of WRN recapitulates the genetic knockdown phenotype. Researchers should plan for cellular concentrations in the 200-500 nM range and include appropriate washout controls due to its potential covalent binding mechanism [2].

Mechanistic Studies of Covalent WRN Inhibition

As a cyclic vinyl sulfone compound, WRN inhibitor 1 can be used to investigate the kinetics and consequences of covalent Cys727 engagement [2]. Studies comparing WRN inhibitor 1 with non-covalent allosteric inhibitors like HRO761 [3] can help delineate the relative contributions of covalent binding versus allosteric trapping to cellular efficacy and resistance mechanisms.

Chemical Biology Probe Development and Optimization

Given the structural insights from the WO2023062575A1 patent [2], WRN inhibitor 1 serves as a starting point for medicinal chemistry optimization. Researchers can use this compound as a reference standard to evaluate new analogs for improvements in potency, selectivity, and pharmacokinetic properties. Its well-defined synthesis and commercial availability facilitate reproducibility in structure-activity relationship (SAR) campaigns.

Comparative Pharmacology with Clinical WRN Inhibitors

WRN inhibitor 1 can be employed as a comparator tool in head-to-head studies with advanced inhibitors like VVD-133214 or YF087 [1][4]. Such studies can reveal differential effects on DNA damage response pathways, cell cycle arrest, and apoptosis in MSI-H versus MSS cells, providing mechanistic insights into the evolution of WRN inhibitor design.

Application

Selection Property

Validation Focus

MSI-H target validation

Reported enzymatic potency context

Cellular target engagement and washout control

Covalent inhibition mechanism

Cyclic vinyl sulfone warhead

Cys727 engagement kinetics and allosteric comparison

Chemical probe optimization

(R)-isomer reference standard

SAR reproducibility and potency improvements

Comparator pharmacology

Tool compound for head-to-head assays

Differential DNA damage pathway responses

• [1] BindingDB BDBM646483. IC50: 60 nM for US11878973, Example 134. View Source
• [2] Adams, A. et al. Cyclic vinyl sulfone compounds as WRN inhibitors. WO2023062575A1, 2022. View Source
• [3] Ferretti, S. et al. HRO761, a selective allosteric inhibitor of WRN helicase. Nature, 2024. View Source
• [4] Yu, Y. et al. Abstract LB187: YF087 is a potent and selective inhibitor of WRN. Cancer Research, 2025. View Source